Cas no 1851619-17-4 (Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]-)

• Product Name: Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]-
• CAS No: 1851619-17-4
• MF: C₈H₁₇BrS
• MW: 225.18958067894
• CID: 5285685
• Update Time: 2025-10-30

Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]-

• Inchi： 1S/C8H17BrS/c1-7(2)10-5-4-8(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： HFRJWSWHYAILDZ-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CCSC(C)C

Additional information on Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]-

Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- (CAS No. 1851619-17-4): A Comprehensive Overview

Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- (CAS No. 1851619-17-4) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- is composed of a butane backbone with a bromine atom at the 1-position, a methyl group at the 2-position, and a thioether group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of physical properties, Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- is typically a colorless liquid with a characteristic odor. Its boiling point and melting point are influenced by the presence of the bromine and thioether groups, which can affect its volatility and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings.

The synthesis of Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- involves multiple steps and requires precise control over reaction conditions. One common approach is to start with butane and introduce the bromine atom through a halogenation reaction. Subsequently, the methyl group can be added via an alkylation step. The thioether group is typically introduced through a nucleophilic substitution reaction involving a suitable sulfur-containing reagent. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the realm of pharmaceutical research, Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with specific biological targets, such as enzymes or receptors, which can be exploited for therapeutic purposes. For instance, studies have demonstrated that compounds with similar structural motifs exhibit anti-inflammatory and anti-cancer activities. Ongoing research is focused on optimizing the pharmacological properties of these compounds to enhance their efficacy and reduce potential side effects.

Beyond its potential applications in medicine, Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- is also being explored for its use in materials science. The presence of the thioether group can confer unique chemical reactivity and physical properties to polymers and other materials. For example, researchers have developed novel polymer coatings using this compound that exhibit improved adhesion and durability. These coatings have potential applications in industries such as automotive, electronics, and construction.

The environmental impact of Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- is another area of active research. While the compound itself is not classified as hazardous under current regulations, its production and use must be carefully managed to minimize any potential ecological risks. Studies are underway to assess the biodegradability and toxicity of this compound in various environmental settings. These efforts are crucial for ensuring sustainable practices in both industrial and laboratory settings.

In conclusion, Butane, 1-bromo-2-methyl-4-[(1-methylethyl)thio]- (CAS No. 1851619-17-4) is a multifaceted compound with diverse applications in chemistry, pharmaceuticals, materials science, and environmental research. Its unique molecular structure provides a foundation for further exploration and innovation across multiple scientific disciplines. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.